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Compound of Interest

Compound Name: 1,1,2,2-Tetrabromoethane

Cat. No.: B165195 Get Quote

This technical support center provides essential health and safety information for researchers,

scientists, and drug development professionals working with 1,1,2,2-Tetrabromoethane (TBE).

The following troubleshooting guides and frequently asked questions (FAQs) address potential

issues and provide guidance for safe laboratory practices.

Frequently Asked Questions (FAQs)
Q1: What are the primary health risks associated with inhaling 1,1,2,2-Tetrabromoethane
vapors?

A1: Inhaling 1,1,2,2-Tetrabromoethane vapors can lead to a range of acute and chronic health

effects. It is considered very toxic upon inhalation.[1][2] Short-term exposure can irritate the

eyes, nose, and throat.[3] Overexposure may cause symptoms such as headache, fatigue,

dizziness, lightheadedness, and potentially passing out.[3] In severe cases, inhalation can be

fatal.[2][4][5][6] Chronic exposure may lead to liver and kidney damage.[1][2][3]

Q2: What are the immediate symptoms of overexposure to 1,1,2,2-Tetrabromoethane vapors?

A2: Immediate symptoms of overexposure can include headache, nausea, loss of appetite,

fatigue, and abdominal pain.[2] You may also experience irritation of the respiratory tract,

drowsiness, and central nervous system depression.[2][6] In some cases, exposure to even

low concentrations has led to severe liver damage with initial symptoms like headache,

anorexia, vomiting, and stomach pains.[4]
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Q3: What should I do in case of accidental inhalation of 1,1,2,2-Tetrabromoethane vapors?

A3: If you or a colleague inhales 1,1,2,2-Tetrabromoethane vapors, immediately move the

affected person to fresh air.[1][6][7][8] Lay the patient down and keep them warm and rested.[1]

Seek immediate medical attention.[2][6] If breathing has stopped, trained personnel should

perform artificial respiration.[1][7]

Q4: What personal protective equipment (PPE) is necessary when working with 1,1,2,2-
Tetrabromoethane?

A4: When handling 1,1,2,2-Tetrabromoethane, it is crucial to use proper personal protective

equipment. This includes wearing protective gloves, protective clothing, and eye protection

such as a face shield. All work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[2] If there is a risk of exceeding exposure limits, a NIOSH/MSHA

approved respirator must be used.[3][9]

Q5: How should I handle a spill of 1,1,2,2-Tetrabromoethane?

A5: In the event of a spill, you should first ensure the area is well-ventilated and remove all

ignition sources.[1][4] Evacuate unnecessary personnel from the area.[9] Wear appropriate

personal protective equipment, including a respirator.[1][4] Absorb the spill with an inert

material like vermiculite, sand, or earth, and then place it in a suitable, sealed container for

disposal.[2] Avoid runoff into storm sewers and waterways.[2]
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Issue/Symptom Possible Cause Immediate Action
Preventative

Measures

Mild headache,

dizziness, or nausea

during experiment

Inhalation of low

levels of 1,1,2,2-

Tetrabromoethane

vapors.

1. Immediately move

to a well-ventilated

area or fresh air. 2. If

symptoms persist,

seek medical

attention.

1. Always work in a

properly functioning

chemical fume hood.

2. Ensure adequate

general laboratory

ventilation. 3. Use

appropriate

respiratory protection

if necessary.

Eye irritation or

redness

Direct contact of

vapors or liquid with

the eyes.

1. Immediately flush

eyes with plenty of

water for at least 15

minutes, occasionally

lifting the upper and

lower eyelids.[2][8][10]

[11] 2. Remove

contact lenses if

present and easy to

do.[6] 3. Seek

immediate medical

attention.[2]

1. Always wear

chemical safety

goggles or a face

shield.

Skin irritation or

redness

Direct contact of the

liquid with the skin.

1. Immediately

remove all

contaminated clothing.

[1] 2. Flush the

affected skin with

plenty of soap and

water for at least 15

minutes.[1][7][8][11] 3.

Seek medical

attention if irritation

persists.[1][4]

1. Wear appropriate

chemical-resistant

gloves and protective

clothing. 2. Avoid

exposing open cuts or

abraded skin.[1]
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Strong, sweet odor

detected in the

laboratory

A potential leak or spill

of 1,1,2,2-

Tetrabromoethane.

1. Evacuate the

immediate area. 2. If

safe to do so, identify

and contain the

source of the leak or

spill. 3. Follow spill

cleanup procedures.

1. Regularly inspect

containers and

equipment for leaks.

2. Store 1,1,2,2-

Tetrabromoethane in

tightly closed

containers in a cool,

dry, well-ventilated

area.[2]

Quantitative Health and Safety Data
Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)
1 ppm (14 mg/m³) TWA [2]

ACGIH Threshold Limit Value

(TLV)
1 ppm (14 mg/m³) TWA

NIOSH Recommended

Exposure Limit (REL)
1 ppm TWA [2]

NIOSH Immediately

Dangerous to Life or Health

(IDLH)

8 ppm [3]

Oral LD50 (Rat) 1,200 mg/kg [5]

Inhalation LC50 (Rat) 549 mg/m³ (4 hours) [5]

Dermal LD50 (Rat) 5,250 mg/kg [5]

Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling 1,1,2,2-Tetrabromoethane

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment for

the use of 1,1,2,2-Tetrabromoethane. Identify potential hazards and establish control

measures.
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Personal Protective Equipment (PPE): Don the required PPE, including a lab coat, chemical-

resistant gloves (Viton® is recommended), and chemical safety goggles.[9] Ensure a

properly fitted respirator is available if needed.

Ventilation: All handling of 1,1,2,2-Tetrabromoethane must be performed inside a certified

chemical fume hood with adequate airflow.

Dispensing: Use a syringe or a calibrated dispensing pump to transfer the liquid. Avoid

pouring to minimize vapor generation.

Waste Disposal: Dispose of all 1,1,2,2-Tetrabromoethane waste in a designated, properly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

has been confirmed.

Decontamination: After handling, thoroughly wash hands and any potentially contaminated

surfaces with soap and water.
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Caption: Emergency response workflow for inhalation exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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